2-(5-Fluoro-2-methylanilino)-2-oxoethyl 1-adamantanecarboxylate

• Molecular Formula: C20H24FNO3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: [2-(5-fluoro-2-methylanilino)-2-oxoethyl] adamantane-1-carboxylate
• InChI: InChI=1S/C20H24FNO3/c1-12-2-3-16(21)7-17(12)22-18(23)11-25-19(24)20-8-13-4-14(9-20)6-15(5-13)10-20/h2-3,7,13-15H,4-6,8-11H2,1H3,(H,22,23)
• InChI Key: IVFFYQHXXDPUJX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)F)NC(=O)COC(=O)C23CC4CC(C2)CC(C4)C3

Description

2-(5-Fluoro-2-methylanilino)-2-oxoethyl 1-adamantanecarboxylate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is commonly referred to as FLX, and it is used in a variety of research settings due to its unique properties. In

Mechanism of Action

The mechanism of action of FLX is not fully understood, but it is believed to involve the inhibition of certain enzymes in the body. Specifically, FLX has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme that breaks down neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting MAO, FLX can increase the levels of these neurotransmitters in the brain, which can have a variety of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FLX are complex and depend on a variety of factors, including dose, route of administration, and individual differences in metabolism. Some of the effects that have been observed in animal studies include increased locomotor activity, decreased anxiety, and improved cognitive function. However, it is important to note that these effects have not been consistently observed across all studies, and more research is needed to fully understand the effects of FLX on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of FLX for lab experiments is its versatility. FLX can be used in a variety of research settings, and it has been shown to have a wide range of effects on the body. Additionally, FLX is relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, there are also some limitations to using FLX in lab experiments. For example, the effects of FLX can be highly variable depending on the dose and route of administration, which can make it difficult to interpret results. Additionally, FLX has not been extensively studied in humans, so it is unclear how its effects in animal models translate to humans.

Future Directions

There are many potential future directions for research on FLX. One area of interest is the development of new drugs that target specific receptors in the body. By using FLX as a starting point, researchers can develop drugs that are more effective and have fewer side effects than existing treatments. Additionally, more research is needed to fully understand the mechanisms of action of FLX and how it affects the body. This could lead to a better understanding of how the brain works and how to develop more effective treatments for neurological disorders. Finally, more research is needed to determine the safety and efficacy of FLX in humans, which could pave the way for clinical trials and eventual FDA approval.

Synthesis Methods

The synthesis of FLX involves the reaction of 5-fluoro-2-methylaniline with ethyl 1-adamantanecarboxylate in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques. This synthesis method has been optimized over the years, and it is now a well-established protocol for producing high-quality FLX.

Scientific Research Applications

FLX has been used in a variety of scientific research applications, including drug discovery, medicinal chemistry, and neuroscience. In drug discovery, FLX has been used as a starting point for developing new drugs that target specific receptors in the body. In medicinal chemistry, FLX has been used to study the structure-activity relationships of various compounds, which has led to the development of more effective drugs. In neuroscience, FLX has been used to study the mechanisms of action of various neurotransmitters, which has led to a better understanding of how the brain works.